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Compound of Interest

Compound Name:
1-(3-Chloropropyl)-4-

methylpiperazine dihydrochloride

Cat. No.: B133448 Get Quote

An In-depth Technical Guide to the Molecular Weight of 1-(3-Chloropropyl)-4-
methylpiperazine dihydrochloride

This technical guide provides a comprehensive overview of the molecular weight of 1-(3-
Chloropropyl)-4-methylpiperazine dihydrochloride, a compound relevant to researchers,

scientists, and professionals in drug development. This document details its chemical

composition, the calculation of its molecular weight, and relevant experimental context.

Molecular Composition and Properties
1-(3-Chloropropyl)-4-methylpiperazine dihydrochloride (CAS No: 2031-23-4) is the

dihydrochloride salt of the parent compound 1-(3-Chloropropyl)-4-methylpiperazine.[1][2] The

addition of two hydrochloride (HCl) moieties enhances the compound's solubility, a valuable

property in pharmaceutical formulations.[3] The chemical and physical properties are

summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b133448?utm_src=pdf-interest
https://www.benchchem.com/product/b133448?utm_src=pdf-body
https://www.benchchem.com/product/b133448?utm_src=pdf-body
https://www.benchchem.com/product/b133448?utm_src=pdf-body
https://www.benchchem.com/product/b133448?utm_src=pdf-body
https://www.benchchem.com/product/b133448?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3014068
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Chloropropyl_-4-methylpiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/Hydrochloride-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name
1-(3-Chloropropyl)-4-methylpiperazine

dihydrochloride

Synonyms

1-Methyl-4-(3-chloropropyl)piperazine

dihydrochloride, 3-(4-methyl-1-piperazinyl)propyl

chloride dihydrochloride

Molecular Formula C₈H₁₉Cl₃N₂

Molecular Weight 249.61 g/mol

Parent Compound 1-(3-Chloropropyl)-4-methylpiperazine

Parent Formula C₈H₁₇ClN₂

Parent Molecular Weight 176.69 g/mol

Appearance White solid

Melting Point 255-257 °C (decomposes)

Data sourced from multiple chemical databases.[1][2][4][5][6][7][8][9][10]

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for 1-(3-Chloropropyl)-4-methylpiperazine dihydrochloride is

C₈H₁₉Cl₃N₂.[1][4][5][6][7]

The calculation is based on the atomic weights of each element:

Carbon (C): ~12.011 u

Hydrogen (H): ~1.008 u

Chlorine (Cl): ~35.453 u

Nitrogen (N): ~14.007 u
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The molecular weight is calculated as follows:

(8 × 12.011) + (19 × 1.008) + (3 × 35.453) + (2 × 14.007) = 249.61 g/mol

Alternatively, the molecular weight can be understood by considering its constituent parts: the

parent molecule and the two hydrochloride molecules.

1-(3-Chloropropyl)-4-methylpiperazine (C₈H₁₇ClN₂): 176.69 g/mol [2][9]

Two molecules of Hydrochloric Acid (2 x HCl): 2 × (1.008 + 35.453) ≈ 72.92 g/mol [11][12]

[13]

The sum of these components approximates the final molecular weight.

Logical Formation of the Dihydrochloride Salt
The following diagram illustrates the relationship between the parent compound and

hydrochloric acid to form the dihydrochloride salt.
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Caption: Formation of the dihydrochloride salt from its parent compound and HCl.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Chloropropyl_-4-methylpiperazine
https://veeprho.com/impurities/1-3-chloropropyl-4-methylpiperazine/
https://www.quora.com/What-is-the-molecular-weight-of-HCl
https://www.webqc.org/molecular-weight-of-Hydrogenchloride.html
https://m.youtube.com/watch?v=tDVYav28GaA
https://www.benchchem.com/product/b133448?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
While the theoretical molecular weight is calculated from the atomic masses, it is

experimentally verified using techniques such as mass spectrometry.

Objective: To determine the mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺ to

confirm the molecular weight of the parent compound, 1-(3-Chloropropyl)-4-methylpiperazine.

Methodology: Electrospray Ionization Mass Spectrometry (ESI-MS)

Sample Preparation:

A dilute solution of 1-(3-Chloropropyl)-4-methylpiperazine is prepared in a suitable volatile

solvent (e.g., methanol or acetonitrile) with 0.1% formic acid to facilitate protonation. The

dihydrochloride salt can also be analyzed, though the parent compound is what is typically

observed.

Instrumentation:

A mass spectrometer equipped with an electrospray ionization (ESI) source is used. The

ESI source is suitable for analyzing polar molecules like piperazine derivatives.

Infusion and Ionization:

The sample solution is introduced into the ESI source via a syringe pump at a constant

flow rate.

A high voltage is applied to the capillary tip, creating a fine spray of charged droplets.

As the solvent evaporates from the droplets, the analyte molecules become charged,

primarily forming protonated molecules [M+H]⁺.

Mass Analysis:

The generated ions are guided into the mass analyzer (e.g., a quadrupole or time-of-flight

analyzer).
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The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection and Data Analysis:

A detector records the abundance of ions at each m/z value.

The resulting mass spectrum will show a peak corresponding to the protonated parent

molecule. For 1-(3-Chloropropyl)-4-methylpiperazine (MW = 176.69), a prominent peak

would be expected at an m/z of approximately 177.11 ([C₈H₁₇ClN₂ + H]⁺).

The presence of chlorine's isotopes (³⁵Cl and ³⁷Cl in a ~3:1 ratio) will result in a

characteristic isotopic pattern for chlorine-containing fragments, further confirming the

compound's identity.

The following diagram outlines the experimental workflow for this process.

ESI-MS Workflow Expected Output
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for [M+H]⁺

Click to download full resolution via product page

Caption: Workflow for molecular weight verification using ESI-Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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